![molecular formula C12H16Cl2N2O2 B3032318 5-(Aminomethyl)-3-[2-(3-chlorophenyl)ethyl]-1,3-oxazolidin-2-one hydrochloride CAS No. 1417635-05-2](/img/structure/B3032318.png)
5-(Aminomethyl)-3-[2-(3-chlorophenyl)ethyl]-1,3-oxazolidin-2-one hydrochloride
Overview
Description
5-(Aminomethyl)-3-[2-(3-chlorophenyl)ethyl]-1,3-oxazolidin-2-one hydrochloride, also known as “AMPC”, is an important organic compound used in chemical synthesis. It is a white solid, with a molecular weight of 284.8 g/mol, and is soluble in water and other organic solvents. AMPC is used in a variety of applications, including the synthesis of pharmaceuticals and other compounds, and as a catalyst in organic reactions.
Scientific Research Applications
AMPC is widely used in scientific research, particularly in the fields of organic chemistry and biochemistry. It is used as a building block for the synthesis of organic compounds and as a catalyst for organic reactions. It is also used in the synthesis of pharmaceuticals, including antibiotics and anti-cancer drugs. Additionally, AMPC is used in the synthesis of a variety of other compounds, such as dyes, pigments, and other chemicals.
Mechanism of Action
The mechanism of action of AMPC is not well understood. However, it is believed to act as a Lewis base, forming a complex with a Lewis acid, such as a metal ion. This complex is then able to catalyze a variety of chemical reactions, such as nucleophilic substitution and oxidation-reduction reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of AMPC have not been extensively studied. However, it is believed to be relatively nontoxic, with no known adverse effects. It is also believed to be metabolized in the body into other compounds, such as amino acids, and excreted in the urine.
Advantages and Limitations for Lab Experiments
One of the major advantages of using AMPC in laboratory experiments is its relatively low toxicity. This makes it a safer choice than many other compounds for use in laboratory experiments. Additionally, AMPC is relatively inexpensive and easy to obtain.
However, there are some limitations to using AMPC in laboratory experiments. It is not as reactive as some other compounds, so it may not be suitable for some reactions. Additionally, it is not as soluble in water as some other compounds, so it may not be suitable for reactions that require aqueous solutions.
Future Directions
For research on AMPC include further investigation of its mechanism of action and its biochemical and physiological effects. Additionally, research should be conducted to determine its potential applications in other fields, such as medicine and agriculture. Further research should also be conducted to improve the synthesis of AMPC and to identify new uses for it. Finally, research should be conducted to determine the potential toxicity of AMPC and its metabolites.
properties
IUPAC Name |
5-(aminomethyl)-3-[2-(3-chlorophenyl)ethyl]-1,3-oxazolidin-2-one;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15ClN2O2.ClH/c13-10-3-1-2-9(6-10)4-5-15-8-11(7-14)17-12(15)16;/h1-3,6,11H,4-5,7-8,14H2;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MIVGLVIDFWLTHQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(OC(=O)N1CCC2=CC(=CC=C2)Cl)CN.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16Cl2N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1417635-05-2 | |
Record name | 2-Oxazolidinone, 5-(aminomethyl)-3-[2-(3-chlorophenyl)ethyl]-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1417635-05-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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